![molecular formula C16H14N6O B4919488 N-(2-methoxybenzyl)tetrazolo[1,5-a]quinoxalin-4-amine](/img/structure/B4919488.png)
N-(2-methoxybenzyl)tetrazolo[1,5-a]quinoxalin-4-amine
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Overview
Description
N-(2-methoxybenzyl)tetrazolo[1,5-a]quinoxalin-4-amine is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in medicinal chemistry. This compound has been found to exhibit promising biological activities, including anti-cancer, anti-inflammatory, and neuroprotective effects.
Scientific Research Applications
N-(2-methoxybenzyl)tetrazolo[1,5-a]quinoxalin-4-amine has been extensively studied for its potential applications in medicinal chemistry. It has been found to exhibit anti-cancer activity by inducing apoptosis in cancer cells and inhibiting tumor growth. Additionally, this compound has been shown to have anti-inflammatory effects by reducing the production of pro-inflammatory cytokines. Furthermore, this compound has been found to have neuroprotective effects by preventing neuronal cell death and reducing oxidative stress.
Mechanism of Action
The mechanism of action of N-(2-methoxybenzyl)tetrazolo[1,5-a]quinoxalin-4-amine is not fully understood. However, it has been suggested that this compound may exert its biological activities by interacting with specific molecular targets in cells. For example, it has been reported to inhibit the activity of protein kinases, which play a crucial role in cell signaling pathways.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. It has been found to inhibit the proliferation of cancer cells by inducing cell cycle arrest and apoptosis. Additionally, this compound has been reported to reduce the production of pro-inflammatory cytokines, which play a role in the development of various inflammatory diseases. Furthermore, this compound has been shown to have neuroprotective effects by reducing oxidative stress and preventing neuronal cell death.
Advantages and Limitations for Lab Experiments
One of the advantages of using N-(2-methoxybenzyl)tetrazolo[1,5-a]quinoxalin-4-amine in lab experiments is its high purity and yield, which makes it suitable for large-scale production. Additionally, this compound has been found to exhibit promising biological activities, making it a potential candidate for drug development. However, one of the limitations of using this compound in lab experiments is its relatively low solubility in water, which may affect its bioavailability and efficacy.
Future Directions
There are several future directions for the research on N-(2-methoxybenzyl)tetrazolo[1,5-a]quinoxalin-4-amine. One potential direction is to investigate its potential applications in the treatment of other diseases, such as Alzheimer's disease and Parkinson's disease. Additionally, further studies are needed to elucidate the mechanism of action of this compound and identify its molecular targets. Furthermore, the development of more efficient synthesis methods and analogs of this compound may lead to the discovery of more potent and selective compounds for drug development.
Synthesis Methods
The synthesis of N-(2-methoxybenzyl)tetrazolo[1,5-a]quinoxalin-4-amine involves the reaction of 2-methoxybenzylamine with 2-chloroquinoxaline in the presence of sodium azide. The resulting compound is then reduced using palladium on carbon to obtain the final product. This synthesis method has been reported to have a high yield and purity, making it suitable for large-scale production.
Properties
IUPAC Name |
N-[(2-methoxyphenyl)methyl]tetrazolo[1,5-a]quinoxalin-4-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14N6O/c1-23-14-9-5-2-6-11(14)10-17-15-16-19-20-21-22(16)13-8-4-3-7-12(13)18-15/h2-9H,10H2,1H3,(H,17,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AEAKNMDPZKIHRI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1CNC2=NC3=CC=CC=C3N4C2=NN=N4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14N6O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
306.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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